Cas no 669004-37-9 ((2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine)

(2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine structure
669004-37-9 structure
Product Name:(2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine
CAS No:669004-37-9
MF:C9H14ClN3
MW:199.680560588837
CID:2119418
PubChem ID:57714127
Update Time:2025-04-21

(2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine
    • MWLURASXTHCCTE-UHFFFAOYSA-N
    • SCHEMBL3450728
    • 669004-37-9
    • AKOS011628129
    • DB-327653
    • 2-Chloro-N-neopentylpyrimidin-4-amine
    • Inchi: 1S/C9H14ClN3/c1-9(2,3)6-12-7-4-5-11-8(10)13-7/h4-5H,6H2,1-3H3,(H,11,12,13)
    • InChI Key: MWLURASXTHCCTE-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)NCC(C)(C)C

Computed Properties

  • Exact Mass: 199.0876252Da
  • Monoisotopic Mass: 199.0876252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.8Ų
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